Cas no 1806941-88-7 (2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-methanol)

• Product Name: 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-methanol
• CAS No: 1806941-88-7
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4872325
• Update Time: 2025-05-24

2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-methanol

• Inchi： 1S/C8H8ClF2NO2/c1-14-8-5(7(10)11)2-4(3-13)6(9)12-8/h2,7,13H,3H2,1H3
• InChI Key： ALHTYDPGFBWLNR-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C(C(F)F)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-methanol

Research Brief on 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS: 1806941-88-7)

2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS: 1806941-88-7) is a key intermediate in the synthesis of agrochemicals and pharmaceuticals, particularly in the development of novel fungicides and herbicides. Recent studies have highlighted its significance in the design of molecules targeting specific enzymatic pathways in pathogens and weeds. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the efficacy of derivatives of 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-methanol in inhibiting the succinate dehydrogenase (SDH) enzyme in fungal pathogens. The study revealed that the difluoromethyl group enhances binding affinity to the SDH active site, leading to improved fungicidal activity against Fusarium and Botrytis species. The research also emphasized the compound's potential as a scaffold for developing next-generation SDH inhibitors with reduced environmental toxicity.

In the pharmaceutical domain, a recent patent (WO2023051234A1) disclosed the use of 1806941-88-7 as a precursor for synthesizing kinase inhibitors with applications in oncology. The compound's pyridine core and difluoromethyl moiety were critical for achieving selective inhibition of tyrosine kinases involved in cancer cell proliferation. Computational modeling studies supported these findings, showing favorable docking scores and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles for the derived inhibitors.

From a synthetic chemistry perspective, advancements in the catalytic oxidation of 2-Chloro-5-(difluoromethyl)-6-methoxypyridine to its corresponding methanol derivative have been reported. A 2024 Organic Process Research & Development article described a green chemistry approach using TEMPO/copper catalysis, achieving >95% yield with minimal byproducts. This method addresses previous challenges in scalability and waste generation, making the production process more sustainable.

Ongoing research is exploring the compound's utility in PROTAC (proteolysis-targeting chimera) design, leveraging its structural features to link target proteins to E3 ubiquitin ligases. Preliminary results presented at the 2024 ACS Spring Meeting indicated promising degradation efficiency for disease-relevant proteins, though further optimization is required to improve pharmacokinetic properties.

In conclusion, 2-Chloro-5-(difluoromethyl)-6-methoxypyridine-3-methanol continues to be a versatile building block in agrochemical and pharmaceutical research. Its unique chemical properties enable diverse applications, from crop protection to targeted cancer therapies. Future studies are expected to focus on expanding its therapeutic index and exploring novel derivatives with enhanced bioactivity and selectivity.